Cas no 941998-83-0 (N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide)

• Product name: N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide
• CAS No: 941998-83-0
• MF: C₁₄H₁₉N₃O₃S
• MW: 309.38396191597
• CID: 5502983
• PubChem ID: 18588665

N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• 941998-83-0
• F2879-3854
• N1-(3-(2-oxopyrrolidin-1-yl)propyl)-N2-(thiophen-2-ylmethyl)oxalamide
• N-[3-(2-oxopyrrolidin-1-yl)propyl]-N'-[(thiophen-2-yl)methyl]ethanediamide
• N-[3-(2-oxopyrrolidin-1-yl)propyl]-N'-(thiophen-2-ylmethyl)oxamide
• VU0503938-1
• AKOS024474074
• N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide

• Inchi： 1S/C14H19N3O3S/c18-12-5-1-7-17(12)8-3-6-15-13(19)14(20)16-10-11-4-2-9-21-11/h2,4,9H,1,3,5-8,10H2,(H,15,19)(H,16,20)
• InChI Key： JOKQMEQERYJMHG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(NCCCN1C(CCC1)=O)=O)=O

Computed Properties

• Exact Mass: 309.11471265g/mol
• Monoisotopic Mass: 309.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide

N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide (CAS No. 941998-83-0): An Overview

N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide (CAS No. 941998-83-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the class of compounds known as pyrrolidinones and thiophenes. Its unique structural features and potential biological activities make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide consists of a pyrrolidinone moiety attached to a propyl chain, which is further linked to a thiophene ring via an ethanediamide bridge. This intricate arrangement confers the compound with distinct chemical and physical properties, such as solubility, stability, and reactivity. These properties are crucial for its potential use in various biological assays and therapeutic applications.

Recent studies have explored the pharmacological activities of N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide. One notable area of research is its potential as an antioxidant. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antioxidant activity, comparable to well-known antioxidants such as vitamin C and vitamin E.

In addition to its antioxidant properties, N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide has shown promise as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it could be a potential therapeutic agent for treating inflammatory conditions.

The potential therapeutic applications of N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide extend beyond antioxidant and anti-inflammatory activities. A study published in the European Journal of Medicinal Chemistry investigated its effects on cancer cells. The results indicated that this compound exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) and the inhibition of cell proliferation.

The structural versatility of N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide also makes it an attractive candidate for drug delivery systems. Drug delivery systems aim to improve the efficacy and safety of therapeutic agents by controlling their release and targeting specific tissues or cells. Researchers at the Massachusetts Institute of Technology (MIT) have explored the use of this compound as a carrier molecule for targeted drug delivery. Preliminary studies have shown that it can effectively transport other therapeutic agents across biological barriers, enhancing their bioavailability and reducing side effects.

Beyond its direct therapeutic applications, N-3-(2-oxopyrrolidin-1-yl)propyl-N'-(thiophen-2-y l)methylethanediamide has also been studied for its use in chemical synthesis. Its unique functional groups make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. For example, chemists at the University of Oxford have used this compound as a building block to create novel compounds with enhanced pharmacological properties.

In conclusion, N-3-(2-o xopyrrolidin -1 - yl )pro pyl -N ' -( thi ophen - 2 - yl )methyle thaned iam ide (CAS No. 941998 - 83 - 0 ) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its promising pharmacological activities , makes it an exciting candidate for further investigation . As research continues , it is likely that new uses and mechanisms of action will be discovered , further expanding its utility in the field .